Cas no 1086379-56-7 (4-((5-Bromopyrimidin-2-yl)oxy)benzoic Acid)

• Product Name: 4-((5-Bromopyrimidin-2-yl)oxy)benzoic Acid
• CAS No: 1086379-56-7
• MF: C₁₁H₇BrN₂O₃
• MW: 295.088881731033
• MDL: MFCD09743707
• CID: 838763
• PubChem ID: 27274827
• Update Time: 2025-11-07

4-((5-Bromopyrimidin-2-yl)oxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-Bromopyrimidin-2-yloxy)benzoic acid
• 4-((5-Bromopyrimidin-2-yl)oxy)benzoic acid
• 4-(5-bromopyrimidin-2-yl)oxybenzoic acid
• 4-[(5-bromopyrimidin-2-yl)oxy]benzoic acid
• AKOS006281745
• DTXSID10650595
• DS-0239
• SB58084
• 4-((5-Bromopyrimidin-2-yl)oxy)benzoicacid
• CS-0440569
• C11H7BrN2O3
• DB-059770
• TS-01070
• 1086379-56-7
• 4-((5-Bromopyrimidin-2-yl)oxy)benzoic Acid

• MDL： MFCD09743707
• Inchi： 1S/C11H7BrN2O3/c12-8-5-13-11(14-6-8)17-9-3-1-7(2-4-9)10(15)16/h1-6H,(H,15,16)
• InChI Key： BGVNFFKTAKKZBC-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 293.96400
• Monoisotopic Mass: 293.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• PSA: 72.31000
• LogP: 2.72960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-((5-Bromopyrimidin-2-yl)oxy)benzoic Acid

Research Briefing on 4-((5-Bromopyrimidin-2-yl)oxy)benzoic Acid (CAS: 1086379-56-7): Recent Advances and Applications

4-((5-Bromopyrimidin-2-yl)oxy)benzoic Acid (CAS: 1086379-56-7) is a brominated pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This briefing provides an overview of the latest research findings, focusing on its synthetic applications, biological activities, and therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-((5-Bromopyrimidin-2-yl)oxy)benzoic Acid as a key intermediate in the synthesis of selective fibroblast growth factor receptor (FGFR) inhibitors. The compound's bromopyrimidine moiety was found to enhance binding affinity to the ATP-binding pocket of FGFRs, while the benzoic acid group facilitated further derivatization for improved pharmacokinetic properties. This study demonstrated the compound's utility in targeting dysregulated FGFR signaling, which is implicated in various cancers.

Another notable application was reported in Bioorganic & Medicinal Chemistry Letters (2024), where 4-((5-Bromopyrimidin-2-yl)oxy)benzoic Acid served as a scaffold for developing potent inhibitors of protein kinase C (PKC) isoforms. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's selectivity and efficacy, leading to the identification of several derivatives with nanomolar inhibitory activity. These findings underscore the compound's potential in designing isoform-specific PKC modulators for treating inflammatory and neurodegenerative diseases.

Beyond its role in kinase inhibitor development, recent research has also investigated the compound's utility in chemical biology probes. A 2024 ACS Chemical Biology study employed 4-((5-Bromopyrimidin-2-yl)oxy)benzoic Acid as a photoaffinity labeling agent to map protein-ligand interactions in live cells. The bromine atom enabled efficient crosslinking under UV irradiation, while the carboxylic acid group allowed for subsequent bioconjugation with reporter tags. This approach provided valuable insights into the molecular targets of several poorly characterized bioactive molecules.

From a synthetic chemistry perspective, advances in the scalable production of 4-((5-Bromopyrimidin-2-yl)oxy)benzoic Acid have been reported in Organic Process Research & Development (2023). The study described an optimized palladium-catalyzed coupling protocol that improved yield and purity while reducing heavy metal contamination. This methodological improvement is particularly significant for ensuring the compound's suitability in Good Manufacturing Practice (GMP)-compliant drug production.

In conclusion, 4-((5-Bromopyrimidin-2-yl)oxy)benzoic Acid (CAS: 1086379-56-7) continues to emerge as a valuable chemical tool in medicinal chemistry and chemical biology research. Its unique structural features enable diverse applications ranging from targeted therapy development to molecular probe design. Future research directions may focus on expanding its utility in PROTAC (proteolysis targeting chimera) technology and covalent inhibitor development, leveraging its reactive bromopyrimidine moiety for innovative drug discovery approaches.